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Compound of Interest

Compound Name: Diphenylglyoxime

Cat. No.: B1496157

Technical Support Center: Gravimetric
Determination of Nickel with Dimethylglyoxime

Welcome to the technical support center for the gravimetric analysis of nickel using
dimethylglyoxime (DMG). This guide provides troubleshooting advice, frequently asked
qguestions (FAQs), and detailed protocols to assist researchers, scientists, and drug
development professionals in obtaining accurate and reliable results.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide

This section addresses common issues encountered during the gravimetric determination of
nickel.

Issue 1: Incomplete or No Precipitate Formation

e Question: I've added dimethylglyoxime to my nickel solution, but no red precipitate has
formed, or it appears to be dissolving. What is the problem?

e Answer: This issue is almost always related to the pH of the solution. The quantitative
precipitation of nickel dimethylglyoximate, Ni(CaH7N202)2, occurs in a pH range of 5 to 9.[1]
[21[3][4]
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o Too Acidic (pH < 5): In a strongly acidic medium, the equilibrium shifts, favoring the
dissolution of the nickel-DMG complex back into Ni2* ions.[1][2][3] Dimethylglyoxime itself
is a weak acid and remains undissociated in a highly acidic solution, making the
precipitating anion unavailable.[5]

o Troubleshooting: Ensure the solution is slightly alkaline. After adding the DMG reagent,
add ammonia solution dropwise until the solution is faintly ammoniacal (a faint smell of
ammonia should be detectable above the solution).[3][6] A buffer, such as ammonia or
citrate, should be used to maintain the correct pH.[1][2][4]

Issue 2: Results Are Consistently Too High

e Question: My final calculated percentage of nickel is higher than expected. What are the
potential causes?

o Answer: High results can stem from several sources of contamination or co-precipitation.

o Interference from Other Metal lons: Cations like iron(lll), chromium(lll), and aluminum(lll)
can precipitate as hydroxides in the alkaline conditions required for nickel precipitation.
While cobalt(Il) does not precipitate as a hydroxide, it can form a soluble complex with
DMG and may co-precipitate with the nickel complex, especially at lower pH values.[1][2]

[7]

» Troubleshooting: To prevent the precipitation of interfering metal hydroxides (like Fe3+),
add a masking agent such as tartaric acid or citric acid before making the solution
alkaline.[2][6] These agents form stable, soluble complexes with the interfering ions,
keeping them in solution.[2][6]

o Excess Dimethylglyoxime Reagent: Dimethylglyoxime is only sparingly soluble in water
and is typically prepared as an alcoholic solution.[2] Adding a large excess of the reagent
can cause the DMG itself to precipitate, leading to a positive error.[1][3]

» Troubleshooting: Avoid using a large excess of the DMG solution. A slight excess is
sufficient to ensure complete precipitation of nickel.[1][3]

o Co-precipitation: This occurs when impurities are trapped within the desired precipitate
during its formation.[4]
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» Troubleshooting: Precipitate from a dilute solution and add the precipitating reagent
slowly with constant stirring. Digestion of the precipitate (letting it stand in the hot
mother liquor) can also help to form larger, purer crystals.[6]

Issue 3: The Precipitate is Bulky and Difficult to Filter

e Question: The nickel-dimethylglyoxime precipitate is very fluffy and clogs the filter crucible.
How can | get a denser, more manageable precipitate?

» Answer: Nickel dimethylglyoximate is known for being a very bulky precipitate.[1][2][4]

o Troubleshooting: The compactness of the precipitate can be significantly improved by a
technique called precipitation from a homogeneous solution. First, adjust the pH of the
solution to 3 or 4. Then, add the DMG reagent along with urea. Upon heating the solution,
the urea slowly hydrolyzes to produce ammonia, which gradually and uniformly raises the
pH. This slow increase in pH causes the formation of a much denser and more easily
filterable precipitate.[1][2][4]

Issue 4: Results Are Consistently Too Low

e Question: My final calculated percentage of nickel is lower than expected. What could have
gone wrong?

o Answer: Low results typically indicate a loss of the precipitate at some stage of the
experiment.

o Incorrect pH: As mentioned, a pH below 5 will cause the precipitate to dissolve, leading to
incomplete precipitation.[1][2][3]

o Washing with Inappropriate Solvent: The nickel-DMG complex is slightly soluble in alcohol.
[1][2][3] Washing the precipitate with a solution containing a high concentration of alcohol
can lead to losses.

» Troubleshooting: Wash the precipitate with cold water to minimize solubility losses.[8]

o Incomplete Precipitation: Not adding enough dimethylglyoxime will result in incomplete
precipitation of the nickel.
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» Troubleshooting: After filtering, test the filtrate for completeness of precipitation by
adding a few more drops of the DMG reagent. If more red precipitate forms, the initial
precipitation was incomplete.[2]

Quantitative Data on Interferences

The accuracy of the gravimetric determination of nickel is influenced by factors such as pH and
the presence of other metal ions. The following table summarizes data on the co-precipitation
of cobalt, a common interference.

Table 1: Effect of pH and Ni/DMG Ratio on Cobalt Co-precipitation

Nickel Precipitation Cobalt Co-

pH Ni/DMG Molar Ratio (%) precipitation (%)
5 0.2 ~98% ~40%
; 0.2 ~98.5% ~20%
8 0.2 98.5% ~20%
8 0.3 ~95% ~15%
8 0.1 ~99% %

Data adapted from a
study on nickel
precipitation from

cobalt in citrate media.

[7]

The data indicates that while nickel precipitation is high between pH 6 and 8, cobalt co-
precipitation increases significantly as the pH drops from 7 to 6.[7] An optimal balance is
achieved at a pH of 8 with a Ni/DMG ratio of 0.2.[7]

Experimental Protocols
Protocol 1: General Gravimetric Determination of Nickel

This protocol outlines the fundamental steps for precipitating nickel with dimethylglyoxime.
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o Sample Preparation: Accurately weigh a sample containing a known amount of nickel (to
yield not more than 100 mg of Ni) and dissolve it in an appropriate acid (e.g., HCI).[8]

e pH Adjustment (Initial): Dilute the sample solution to approximately 150-200 mL with distilled
water and make it slightly acidic with HCI.[2][3]

e Heating: Heat the solution to 60-80°C on a hot plate. Do not boil.[3][6]

» Addition of Precipitating Reagent: Add a 1% alcoholic solution of dimethylglyoxime. The
amount added should be in slight excess of the stoichiometric requirement.[3]

e Precipitation: Immediately and slowly add dilute ammonia solution dropwise with constant
stirring until the solution is slightly alkaline and a red precipitate forms.[6] The odor of
ammonia should be faintly detectable.[3]

o Digestion: Keep the beaker on a water bath or hot plate at 60°C for 30-60 minutes.[3][6]
Allow the solution to cool to room temperature.

« Filtration: Filter the precipitate through a pre-weighed sintered glass crucible of medium
porosity.

» Washing: Wash the precipitate several times with cold distilled water until the washings are
free of chloride ions.[8]

» Drying: Dry the crucible containing the precipitate in an oven at 110-120°C for at least one
hour, or until a constant weight is achieved.[3]

o Calculation: Weigh the crucible and precipitate. The weight of nickel is calculated using the
gravimetric factor of 0.2032 for Ni(CaH7N202)2.[3][8]

Protocol 2: Determination of Nickel in the Presence of
Iron

This protocol includes a critical step to prevent interference from iron.

o Sample Preparation: Dissolve the sample (e.g., a steel sample) in a mixture of acids as
required (e.g., HCl and HNO3) to ensure both the sample dissolves and any iron is oxidized
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to Fe(lll).[6]

o Masking of Iron: Dilute the solution to ~150 mL. Add approximately 2 grams of tartaric acid or
citric acid and stir until it is completely dissolved.[2][8] This will keep the iron in solution when
the pH is raised.

o Neutralization: Add dilute ammonia solution until the solution is neutral or slightly alkaline. If
any precipitate of iron hydroxide forms, acidify the solution, add more tartaric acid, and
repeat the neutralization.[2][6] The solution should remain clear.

e Proceed with Precipitation: Follow steps 3 through 10 from Protocol 1 to precipitate, filter,
dry, and weigh the nickel dimethylglyoximate.

Visualizations
Experimental Workflow Diagram

The following diagram illustrates the complete workflow for the gravimetric determination of
nickel, highlighting key control points for preventing interferences.
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Caption: Workflow for the gravimetric determination of nickel with dimethylglyoxime.
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Logical Relationship Diagram for Interferences

This diagram shows the relationship between experimental conditions, interferences, and
achieving an accurate result.
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Caption: Logical map of interferences and mitigation strategies.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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determination-of-nickel-with-diphenylglyoxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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